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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000 Get Quote

Technical Support Center: SRTCX1002
This technical support center provides troubleshooting guides and frequently asked questions

regarding the stability and storage of SRTCX1002.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for SRTCX1002?

For optimal stability, SRTCX1002 should be stored at -80°C as a lyophilized powder. Under

these conditions, the compound is stable for up to 24 months. Once reconstituted, it is

recommended to aliquot the solution and store at -80°C to minimize freeze-thaw cycles.

Q2: I observe precipitation in my SRTCX1002 solution after thawing. What should I do?

Precipitation upon thawing can indicate that the compound has come out of solution. This may

be resolved by gently warming the vial to 37°C for 5-10 minutes and vortexing to redissolve the

compound. If precipitation persists, it could be a sign of degradation, and the stock solution

should be discarded.

Q3: How many freeze-thaw cycles can SRTCX1002 tolerate?

We recommend minimizing freeze-thaw cycles to no more than three. Each cycle increases the

risk of degradation and precipitation. Aliquoting the stock solution after initial reconstitution is

the best practice to maintain the integrity of the compound.
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Q4: Is SRTCX1002 sensitive to light?

Yes, SRTCX1002 is photosensitive. Both the lyophilized powder and reconstituted solutions

should be protected from light. Use amber vials or wrap vials in foil during storage and

handling. Experiments should be conducted with minimal light exposure where possible.

Troubleshooting Guides
Issue 1: Inconsistent Experimental Results
Symptoms: High variability in assay results between experiments or even within the same

experiment.

Possible Causes & Solutions:

Compound Degradation: SRTCX1002 may have degraded due to improper storage or

handling.

Solution:

Verify the storage conditions and handling procedures.

Prepare a fresh stock solution from a new vial of lyophilized powder.

Perform a quality control check, such as HPLC-MS, to assess the purity of the stock

solution.

Improper Reconstitution: The compound may not have been fully dissolved, leading to

inaccurate concentrations.

Solution:

Ensure the correct solvent is being used for reconstitution.

Vortex the solution thoroughly and visually inspect for any undissolved particulate matter.

Gently warm the solution if necessary to aid dissolution.
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Issue 2: Loss of Compound Activity
Symptoms: Diminished or complete loss of the expected biological effect in your assay.

Possible Causes & Solutions:

Freeze-Thaw Cycles: Excessive freeze-thaw cycles have led to the degradation of the

compound.

Solution:

Discard the current stock solution.

Reconstitute a new vial of SRTCX1002 and prepare single-use aliquots.

Contamination: The stock solution may have been contaminated with enzymes (e.g.,

proteases, phosphatases) from the experimental environment.

Solution:

Use sterile, nuclease-free tubes and pipette tips when handling SRTCX1002.

Prepare solutions in a clean, controlled environment, such as a laminar flow hood.

Data & Protocols
Table 1: SRTCX1002 Stability Under Various Storage
Conditions
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Storage Condition Form
Purity after 3
Months

Purity after 6
Months

-80°C Lyophilized >99% >99%

-20°C Lyophilized 98% 95%

4°C Lyophilized 90% 82%

-80°C In DMSO 99% 98%

-20°C In DMSO 95% 91%

4°C In DMSO 75% 58%

Experimental Protocol: Assessing SRTCX1002 Purity by
HPLC
Objective: To determine the purity of an SRTCX1002 sample.

Methodology:

Sample Preparation:

Reconstitute lyophilized SRTCX1002 in DMSO to a final concentration of 10 mM.

Dilute the stock solution to 1 mM with the mobile phase.

HPLC Conditions:

Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: 5% to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.
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Detection: UV at 254 nm.

Analysis:

Integrate the peak area of SRTCX1002 and any impurity peaks.

Calculate purity as: (Peak Area of SRTCX1002 / Total Peak Area) * 100.

Visualizations

Sample Preparation HPLC Analysis Data Analysis

Start: Lyophilized SRTCX1002 Reconstitute in DMSO
(10 mM Stock)

Dilute to 1 mM
with Mobile Phase Inject onto C18 Column Run Gradient

(5-95% Acetonitrile) Detect at 254 nm Integrate Peak Areas Calculate Purity (%) End: Purity Assessment

Click to download full resolution via product page

Caption: Workflow for assessing SRTCX1002 purity via HPLC.
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[https://www.benchchem.com/product/b611000#common-issues-with-srtcx1002-stability-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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